4-Bromo-2-phenoxybenzoic acid
Cat. No. B8590926
M. Wt: 293.11 g/mol
InChI Key: FSSTUDJJWIGNRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07589104B2
Procedure details
To a suspension of 4-bromo-2-phenoxybenzoic acid, 2a (35.1 g, 120 mmol) in. methylene chloride (350 mL) at 0° C. was added dropwise trifluoroacetic anhydride (20.3 mL, 144 mmol), and the reaction was stirred for 15 min. Boron trifluoride diethyl etherate (1.46 mL, 12.0 mmol) was added dropwise. The reaction became homogeneous upon stirring for 1 h at rt. The reaction was poured into 1 N NaOH, and the organic phase was dried over magnesium sulfate, filtered, and concentrated to give title compound 3-bromo-xanthen-9-one, 3a (32.14 g, 116 mmol). MS m/z (MH+) 275.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=O)=[C:4]([O:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)[CH:3]=1.FC(F)(F)C(OC(=O)C(F)(F)F)=O.B(F)(F)F.CCOCC.[OH-].[Na+]>C(Cl)Cl>[Br:1][C:2]1[CH:10]=[CH:9][C:5]2[C:6](=[O:8])[C:17]3[C:12]([O:11][C:4]=2[CH:3]=1)=[CH:13][CH:14]=[CH:15][CH:16]=3 |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=CC(=C(C(=O)O)C=C1)OC1=CC=CC=C1
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Name
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|
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Quantity
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35.1 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C(=O)O)C=C1)OC1=CC=CC=C1
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Step Two
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Name
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Quantity
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1.46 mL
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Type
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reactant
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Smiles
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B(F)(F)F.CCOCC
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Four
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Name
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Quantity
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20.3 mL
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Type
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reactant
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Smiles
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FC(C(=O)OC(C(F)(F)F)=O)(F)F
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Name
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Quantity
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350 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred for 15 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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upon stirring for 1 h at rt
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Duration
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1 h
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic phase was dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
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Smiles
|
BrC=1C=CC=2C(C3=CC=CC=C3OC2C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 116 mmol | |
| AMOUNT: MASS | 32.14 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
